Cas no 1207020-08-3 (N-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethyloxolane-2-carboxamide)

• Product Name: N-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethyloxolane-2-carboxamide
• CAS No: 1207020-08-3
• MF: C₁₉H₂₅N₅O₃
• MW: 371.433503866196
• CID: 6171494
• PubChem ID: 49676091
• Update Time: 2025-07-01

N-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethyloxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethyloxolane-2-carboxamide
• N-[2-[[4-(4-methoxyanilino)-6-methylpyrimidin-2-yl]amino]ethyl]oxolane-2-carboxamide
• N-(2-((4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)amino)ethyl)tetrahydrofuran-2-carboxamide
• 1207020-08-3
• AKOS024516236
• F5630-0031
• N-[2-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)ethyl]oxolane-2-carboxamide
• VU0649454-1

• Inchi： 1S/C19H25N5O3/c1-13-12-17(23-14-5-7-15(26-2)8-6-14)24-19(22-13)21-10-9-20-18(25)16-4-3-11-27-16/h5-8,12,16H,3-4,9-11H2,1-2H3,(H,20,25)(H2,21,22,23,24)
• InChI Key： RIUIFEVNKFUOEN-UHFFFAOYSA-N
• SMILES： O1CCCC1C(NCCNC1N=C(C)C=C(NC2C=CC(=CC=2)OC)N=1)=O

Computed Properties

• Exact Mass: 371.19573968g/mol
• Monoisotopic Mass: 371.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.4Ų

Additional information on N-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethyloxolane-2-carboxamide

Introduction to N-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethyloxolane-2-carboxamide (CAS No. 1207020-08-3)

N-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethyloxolane-2-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1207020-08-3, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug discovery and development.

The molecular structure of this compound features a pyrimidine core appended with an ethyloxolane moiety, which contributes to its distinct chemical behavior. The presence of multiple functional groups, including 4-methoxyphenyl and amino substituents, enhances its reactivity and makes it a valuable candidate for synthetic chemistry and medicinal applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The N-2-(...amino)ethyloxolane-2-carboxamide moiety in this molecule suggests potential interactions with biological targets, making it an attractive scaffold for further investigation. Researchers have been particularly interested in its ability to interact with enzymes and receptors involved in metabolic processes, inflammation, and cell signaling.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The 4-(4-methoxyphenyl)amino group is known to exhibit bioisosteric properties, which can be leveraged to improve drug-like characteristics such as solubility, bioavailability, and metabolic stability. These attributes are crucial for the development of effective therapeutic agents.

Recent studies have begun to explore the pharmacological profile of related compounds, providing insights into their mechanisms of action and potential therapeutic applications. For instance, derivatives of the pyrimidine core have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The N-2-(...amino)ethyloxolane-2-carboxamide structure may offer similar benefits by targeting specific enzymatic pathways or receptor interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The introduction of the ethyloxolane moiety adds complexity to the synthesis but also contributes to the compound's unique pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential targets. These studies suggest that the pyrimidine core and amino substituents can form hydrogen bonds and hydrophobic interactions with biological macromolecules, which is essential for drug efficacy. Additionally, the 4-methoxyphenyl group may contribute to favorable pharmacokinetic properties by influencing solubility and membrane permeability.

The potential applications of N-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethyloxolane-2-carboxamide extend beyond oncology. Research has indicated that this compound may have therapeutic relevance in inflammatory disorders, neurodegenerative diseases, and other conditions characterized by aberrant signaling pathways. The ability to fine-tune its structure could lead to the development of highly specific inhibitors with minimal off-target effects.

In conclusion, N-2-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)ethyloxolane-2-carboxamide (CAS No. 1207020-08-3) represents a promising candidate for further pharmaceutical exploration. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its pharmacological properties, this compound holds significant potential for addressing critical medical challenges.